N-[2-(4-Chloro-2-methylphenoxy)ethyl]thiophene-2-carboxamide

• CAS No.: 298684-44-3
• Product Name: N-[2-(4-Chloro-2-methylphenoxy)ethyl]thiophene-2-carboxamide
• Molecular Formula: C14H14ClNO2S
• Molecular Weight: 295.8 g/mol
• IUPAC Name: N-[2-(4-chloro-2-methylphenoxy)ethyl]thiophene-2-carboxamide
• Standard InChI: InChI=1S/C14H14ClNO2S/c1-10-9-11(15)4-5-12(10)18-7-6-16-14(17)13-3-2-8-19-13/h2-5,8-9H,6-7H2,1H3,(H,16,17)
• Standard InChIKey: RULQUKFOBAPKKR-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)Cl)OCCNC(=O)C2=CC=CS2
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCCNC(=O)C2=CC=CS2
• Appearance: Solid powder
• Description: ML402 is a selective K2P2.1 (TREK-1) and K2P10.1 (TREK-2) activator.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ML402 compound; N-(2-(4-chloro-2-methylphenoxy)ethyl)thiophene-2-carboxamide
• Reference: 1: Lolicato M, Arrigoni C, Mori T, Sekioka Y, Bryant C, Clark KA, Minor DL Jr. K(2P)2.1 (TREK-1)-activator complexes reveal a cryptic selectivity filter binding site. Nature. 2017 Jul 20;547(7663):364-368. doi: 10.1038/nature22988. Epub 2017 Jul 10. PubMed PMID: 28693035; PubMed Central PMCID: PMC5778891.
• PubChem Compound: 592973
• Last Modified: Nov 11 2021